Cas no 101932-75-6 (Bis(tetramethylcyclopentadienyl)manganese)

• Product Name: Bis(tetramethylcyclopentadienyl)manganese
• CAS No: 101932-75-6
• MF: C₁₈H₂₆Mn
• MW: 297.337094783783
• MDL: MFCD01862454
• CID: 91228
• PubChem ID: 24880033
• Update Time: 2025-06-10

Bis(tetramethylcyclopentadienyl)manganese Chemical and Physical Properties

Names and Identifiers

• Bis(tetramethylcyclopentadienyl)manganese
• Bis(tetramethylcyclopentadienyl)manganese(II)
• manganese(2+),1,2,3,5-tetramethylcyclopenta-1,3-diene
• Bis(1,1,3,3-tetramethylbutyl)
• Bis(tetramethylcyclopentadienyl)mangane
• Manganocene,1,1',2,2',3,3',4,4'-octamethyl-(9CI)
• Bis(1,1,3,3-tetramethylbutyl)manganese
• BIS(TETRAMETHYLCYCLOPENTADIENYL)MANGANE&
• Bis(tetramethylcyclopentadienyl)manganese, 98+%
• Bis(tetramethylcyclopentadienyl)manganese,min.98%
• Bis(tetramethylcyclopentadienyl)manganese, min. 98%
• Bis(tetramethylcyclopentadienyl)manganese(II), 98+%

• MDL： MFCD01862454
• Inchi： 1S/2C9H13.Mn/c2*1-6-5-7(2)9(4)8(6)3;/h2*5H,1-4H3;
• InChI Key： LQZUYKXOCSUIEU-UHFFFAOYSA-N
• SMILES： [C]1(C)[C](C)[CH][C](C)[C]1C.[C]1(C)[C](C)[CH][C](C)[C]1C.[Mn] |^1:0,2,4,5,7,9,11,13,14,16|

Computed Properties

• Exact Mass: 297.14100
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 19
• Rotatable Bond Count: 0
• Complexity: 84.2
• Covalently-Bonded Unit Count: 3
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Topological Polar Surface Area: 0

Experimental Properties

• Color/Form: Red solid
• Density: Not available
• Melting Point: 98-112 °C (lit.)
• Boiling Point: Not available
• Flash Point: Not available
• PSA: 0.00000
• LogP: 5.16380
• Sensitiveness: Air & Moisture Sensitive
• Solubility: Not determined
• Vapor Pressure: Not available

Bis(tetramethylcyclopentadienyl)manganese Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264Thoroughly clean after treatment
  P280Wear protective gloves/Wear protective clothing/Wear protective goggles/Wear a protective mask
  P305If it enters the eyes
  P351Rinse carefully with water for a few minutes
  P338Remove the contact lens(If any)And easy to operate,Continue flushing
  P337If eye irritation persists
  P313Obtain medical advice/care
• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：3
• Safety Instruction： S22; S24/25
• Storage Condition：2-8°C
• Safety Term：22-24/25

Additional information on Bis(tetramethylcyclopentadienyl)manganese

Introduction to Bis(tetramethylcyclopentadienyl)manganese (CAS No. 101932-75-6)

Bis(tetramethylcyclopentadienyl)manganese, commonly referred to by the chemical formula C₂₀H₂₆Mn, is a fascinating organometallic compound with significant applications in the field of catalysis and materials science. This compound, identified by its unique CAS number 101932-75-6, has garnered considerable attention due to its versatile properties and its role in various chemical transformations.

The molecular structure of Bis(tetramethylcyclopentadienyl)manganese consists of a central manganese(II) ion coordinated to two tetramethylcyclopentadienyl (TMCP) ligands. The TMCP ligands are derived from cyclopentadiene and are substituted with four methyl groups, which enhance the stability and reactivity of the compound. This unique arrangement imparts exceptional catalytic activity, making it a valuable tool in organic synthesis.

In recent years, Bis(tetramethylcyclopentadienyl)manganese has been extensively studied for its role in polymerization reactions. Specifically, it serves as an effective catalyst in the production of polyethylene and polypropylene, two of the most widely used plastics globally. The compound's ability to facilitate the insertion of monomers into a growing polymer chain with high efficiency has made it indispensable in industrial applications.

Moreover, Bis(tetramethylcyclopentadienyl)manganese has found applications in the field of organic electronics. Its electron-donating properties make it an excellent candidate for use in organic light-emitting diodes (OLEDs) and organic photovoltaics (OPVs). Researchers have demonstrated that incorporating this compound into the active layers of these devices can significantly enhance their performance, leading to brighter and more energy-efficient electronic devices.

Recent studies have also explored the potential of Bis(tetramethylcyclopentadienyl)manganese in pharmaceutical applications. The compound's ability to act as a catalyst in cross-coupling reactions has been leveraged to synthesize complex organic molecules that are precursors to various pharmaceuticals. These reactions, particularly palladium-catalyzed cross-coupling reactions, are fundamental to modern drug discovery and development.

The synthesis of Bis(tetramethylcyclopentadienyl)manganese involves the reaction of manganese(II) salts with tetramethylcyclopentadiene. This process requires careful control of reaction conditions to ensure high yield and purity. The compound is typically isolated as a yellow crystalline solid, which is soluble in non-polar solvents such as hexane and toluene.

One of the key advantages of using Bis(tetramethylcyclopentadienyl)manganese as a catalyst is its high selectivity. Unlike many other transition metal catalysts, it can selectively promote specific reactions without generating unwanted byproducts. This selectivity is crucial for industrial processes where the efficient production of desired products is essential.

In addition to its catalytic applications, Bis(tetramethylcyclopentadienyl)manganese has been investigated for its potential use in magnetic materials. The compound exhibits interesting magnetic properties due to the presence of unpaired electrons on the manganese center. These properties make it a promising candidate for use in spintronic devices and magnetic storage systems.

The future prospects for Bis(tetramethylcyclopentadienyl)manganese are promising, with ongoing research focusing on expanding its applications into new areas. For instance, scientists are exploring its use in green chemistry initiatives, where it could serve as a more environmentally friendly alternative to traditional catalysts. Additionally, its potential role in energy storage technologies is being actively investigated.

In conclusion, Bis(tetramethylcyclopentadienyl)manganese (CAS No. 101932-75-6) is a multifaceted organometallic compound with significant implications in various scientific and industrial fields. Its unique properties make it an invaluable tool for catalysis, materials science, and pharmaceutical research. As our understanding of this compound continues to grow, so too will its applications and importance in advancing technology and medicine.